Cas no 282524-96-3 (Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 282524-96-3
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 248360
• Update Time: 2026-05-14

Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• Cyclohexanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (9CI)

Computed Properties

• Exact Mass: 365.16279

Experimental Properties

• PSA: 75.63

Additional information on Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 282524-96-3): A Comprehensive Overview in Modern Chemical Biology

Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, identified by its unique Chemical Abstracts Service (CAS) number 282524-96-3, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of a fluoren-9-ylmethoxy moiety and an amino group at the 2-position of the cyclohexanecarboxylic acid backbone introduces unique chemical properties that make it a valuable candidate for further investigation.

The synthesis and characterization of this compound have been refined through advanced methodologies, ensuring high purity and yield. The structural integrity of Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has been confirmed using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analytical methods provide detailed insights into the molecular structure, enabling researchers to understand its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways with high specificity. The fluoren-9-ylmethoxy group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various protein targets. This feature makes Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- a promising candidate for use in drug discovery programs aimed at treating a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in the field of enzyme inhibition. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By designing molecules that can selectively inhibit specific enzymes, researchers can develop treatments for conditions such as cancer, inflammation, and metabolic disorders. The amino group at the 2-position of the cyclohexanecarboxylic acid moiety provides a site for covalent or non-covalent interactions with enzyme active sites, potentially leading to the development of potent inhibitors.

Recent studies have also explored the use of Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- as a tool for studying protein-protein interactions. The fluoren-9-ylmethoxy group serves as a handle for fluorescence-based assays, allowing researchers to monitor interactions in real-time. This approach has been particularly useful in understanding complex signaling networks and identifying key regulatory proteins. The ability to visualize these interactions at the molecular level provides valuable insights into disease mechanisms and potential therapeutic targets.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling and virtual screening techniques have been employed to identify compounds with high binding affinity for target proteins. In this context, Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has been modeled against various enzyme targets to predict its binding mode and efficacy. These simulations have provided valuable insights into its potential as a lead compound for further optimization.

Another area where this compound shows promise is in the development of diagnostic tools. The unique structural features of Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- make it an excellent candidate for use in biosensors and imaging agents. These tools can be used to detect specific biomarkers associated with various diseases, enabling early diagnosis and personalized treatment strategies. The fluorescence properties of the fluoren-9-ylmethoxy group make it particularly suitable for use in Förster resonance energy transfer (FRET)-based assays and other imaging techniques.

The synthesis of derivatives of Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has also been explored as a means to fine-tune its biological activity. By modifying various functional groups within the molecule, researchers can alter its binding properties and improve its efficacy as a therapeutic agent. For instance, introducing additional substituents into the cyclohexanecarboxylic acid backbone can enhance solubility and bioavailability, making it more suitable for clinical applications.

In conclusion,Cyclohexanecarboxylicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 282524-96-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for use in drug discovery programs aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.